Cas no 37669-78-6 (ethyl 2,4-dimethylpyridine-3-carboxylate)

• Product Name: ethyl 2,4-dimethylpyridine-3-carboxylate
• CAS No: 37669-78-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00051962
• CID: 89266
• Update Time: 2025-05-27

ethyl 2,4-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethylnicotinate
• 2,4-Dimethylpyridine-3-carboxylic acid ethyl ester~Ethyl 2,4-dimethylnicotinate
• ETHYL 2,4-DIMETHYLPYRIDINE-3-CARBOXYLATE
• Ethyl-2,4-dimethylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2,4-dimethyl-, ethyl ester
• 2,4-DIMETHYL-3-PYRIDINECARBOXLIC ACID ETHYL ESTER
• 2,4-Dimethylpyridine-3-carboxylic acid ethyl ester
• ethyl2,4-dimethylnicotinate
• DIZHKKYVLBSXAW-UHFFFAOYSA-N
• 2,4-dimethyl-3-carboethoxypyridine
• SBB058041
• FCH919218
• CL0003
• ethyl 2,4-dimethylpyridine-3-carboxylate

• MDL： MFCD00051962
• Inchi： 1S/C10H13NO2/c1-4-13-10(12)9-7(2)5-6-11-8(9)3/h5-6H,4H2,1-3H3
• InChI Key： DIZHKKYVLBSXAW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NC=CC=1C)=O
• BRN： 133910

Computed Properties

• Exact Mass: 179.09500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: liquid
• Density: 1.056
• Boiling Point: 237 ºC
• Flash Point: 97 ºC
• Refractive Index: 1.5365
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 39.19000
• LogP: 1.87510
• Solubility: Not determined

ethyl 2,4-dimethylpyridine-3-carboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 2,4-dimethylpyridine-3-carboxylate

Ethyl 2,4-Dimethylpyridine-3-carboxylate (CAS No. 37669-78-6): A Comprehensive Overview

Ethyl 2,4-dimethylpyridine-3-carboxylate (CAS No. 37669-78-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as ethyl 2,4-dimethylpicolinate, is a derivative of pyridine and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to this compound.

The molecular formula of ethyl 2,4-dimethylpyridine-3-carboxylate is C₁₁H₁₅NO₂, and its molecular weight is approximately 193.24 g/mol. The compound features a pyridine ring with two methyl groups at the 2 and 4 positions and an ethyl ester group at the 3 position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic processes.

In terms of chemical synthesis, ethyl 2,4-dimethylpyridine-3-carboxylate can be prepared through several routes. One common method involves the esterification of 2,4-dimethylpyridine-3-carboxylic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions and yields the desired product in good yield. Another approach involves the reaction of 2,4-dimethylpyridine with ethyl chloroformate or ethyl bromoacetate in the presence of a base like triethylamine or potassium carbonate.

The physical properties of ethyl 2,4-dimethylpyridine-3-carboxylate are also noteworthy. It is a colorless to pale yellow liquid with a characteristic odor. The compound has a boiling point of around 180-185°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, ethyl 2,4-dimethylpyridine-3-carboxylate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting various diseases. For instance, researchers at the University of California have reported the use of this compound in the synthesis of novel antiviral agents that exhibit potent activity against influenza viruses. The unique structural features of ethyl 2,4-dimethylpyridine-3-carboxylate allow for the introduction of diverse functional groups, enhancing its utility in drug design.

Beyond pharmaceutical applications, ethyl 2,4-dimethylpyridine-3-carboxylate has found applications in materials science and polymer chemistry. Its ability to form stable complexes with metal ions makes it useful in the preparation of metallopolymers and coordination polymers. These materials have potential applications in areas such as catalysis, sensors, and electronic devices. For example, a study published in the Journal of Materials Chemistry A demonstrated the use of ethyl 2,4-dimethylpyridine-3-carboxylate as a ligand in the synthesis of metal-organic frameworks (MOFs) with enhanced gas adsorption properties.

From an environmental perspective, ethyl 2,4-dimethylpyridine-3-carboxylate is generally considered to have low toxicity and environmental impact when handled properly. However, like many organic compounds, it should be stored and used following standard safety protocols to minimize any potential risks. Proper ventilation and personal protective equipment (PPE) are recommended when handling this compound.

In conclusion, ethyl 2,4-dimethylpyridine-3-carboxylate (CAS No. 37669-78-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an invaluable intermediate in various synthetic processes and research endeavors. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.